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Compound of Interest

Compound Name: N-Allylbenzylamine

Cat. No.: B1332080 Get Quote

A comprehensive guide for researchers and drug development professionals on the safe

handling and disposal of N-Allylbenzylamine, ensuring laboratory safety and environmental

compliance.

N-Allylbenzylamine is a chemical compound that requires careful management due to its

hazardous properties. Proper disposal is not only a regulatory requirement but a critical

component of responsible laboratory practice. This guide provides essential, step-by-step

procedures for the safe disposal of N-Allylbenzylamine, from initial handling to final collection.

Hazard Profile and Safety Precautions
N-Allylbenzylamine is classified as a hazardous substance with the following key

characteristics:

Corrosive: It can cause severe skin burns and eye damage.[1][2][3][4]

Harmful if Swallowed: Ingestion can lead to adverse health effects.[3][4]

Aquatic Toxicity: The substance is toxic to aquatic life, with long-lasting effects.

Due to these hazards, appropriate Personal Protective Equipment (PPE) must be worn at all

times when handling N-Allylbenzylamine. This includes:

Chemically resistant gloves (e.g., nitrile)
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Safety goggles or a face shield

A laboratory coat

Quantitative Data Summary
The following table summarizes the key quantitative data for N-Allylbenzylamine, compiled

from various safety data sheets.

Property Value Source(s)

Molecular Formula C₁₀H₁₃N [1]

Molecular Weight 147.22 g/mol [1]

Boiling Point 208 °C [5]

Density 0.924 g/cm³ (Predicted) [5]

GHS Hazard Statements H302, H314, H401, H410

UN Number 2735 [5]

Hazard Class 8 (Corrosive) [5]

Packing Group III [5]

Step-by-Step Disposal Protocol
The disposal of N-Allylbenzylamine must be handled as hazardous waste. Under no

circumstances should it be disposed of down the drain or in regular trash.[6][7][8][9] The

following protocol outlines the necessary steps for its proper disposal.

1. Waste Collection and Containerization:

Use a Designated Container: Collect all waste containing N-Allylbenzylamine, including

contaminated lab supplies (e.g., gloves, absorbent paper), in a dedicated, leak-proof, and

chemically compatible container.[9][10][11] Plastic containers are often preferred over glass

for hazardous waste when compatibility is not an issue.[6]
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Secure Closure: The container must have a secure, screw-on cap to prevent leaks.[10]

Corks or parafilm are not acceptable closures.[10]

Secondary Containment: Place the primary waste container in a larger, chemically resistant

secondary container to contain any potential spills.[10]

2. Labeling:

"Hazardous Waste" Designation: The container must be clearly labeled with the words

"Hazardous Waste".[6][11]

Full Chemical Name: List the full chemical name, "N-Allylbenzylamine". Avoid using

abbreviations or chemical formulas.[6]

List all Contents: For mixtures, list all chemical constituents and their approximate

concentrations.[6]

Contact Information: Include the name and contact information of the principal investigator

and the laboratory location.[6]

Date of Generation: Mark the date when the waste was first added to the container.[6]

3. Storage:

Designated Storage Area: Store the sealed and labeled waste container in a designated,

well-ventilated hazardous waste accumulation area.[10]

Segregation: Ensure the container is stored away from incompatible materials, such as

strong oxidizing agents and acids.[4][9]

Time and Quantity Limits: Be aware of institutional limits on the amount of hazardous waste

that can be stored and the maximum storage duration (e.g., 90 days).[10]

4. Disposal Request:

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

schedule a pickup for the hazardous waste.[6][12]
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Complete Necessary Forms: Fill out any required hazardous waste disposal forms

accurately and completely.[6]

5. Empty Container Disposal:

Triple Rinsing: Empty containers that held N-Allylbenzylamine must be triple-rinsed with a

suitable solvent.[7][11]

Collect Rinsate: The rinsate from this process must be collected and disposed of as

hazardous waste.[7][11]

Deface Label: After triple-rinsing, deface or remove the original label before disposing of the

container in the regular trash.[7]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Allylbenzylamine waste.

Caption: A flowchart outlining the procedural steps for the safe disposal of N-Allylbenzylamine
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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